(1S,4S)-2-(2-Methoxyethyl)-2,5-diazabicyclo[2.2.1]heptane;dihydrochloride (1S,4S)-2-(2-Methoxyethyl)-2,5-diazabicyclo[2.2.1]heptane;dihydrochloride
Brand Name: Vulcanchem
CAS No.: 2231666-14-9
VCID: VC7041081
InChI: InChI=1S/C8H16N2O.2ClH/c1-11-3-2-10-6-7-4-8(10)5-9-7;;/h7-9H,2-6H2,1H3;2*1H/t7-,8-;;/m1../s1
SMILES: COCCN1CC2CC1CN2.Cl.Cl
Molecular Formula: C8H18Cl2N2O
Molecular Weight: 229.15

(1S,4S)-2-(2-Methoxyethyl)-2,5-diazabicyclo[2.2.1]heptane;dihydrochloride

CAS No.: 2231666-14-9

Cat. No.: VC7041081

Molecular Formula: C8H18Cl2N2O

Molecular Weight: 229.15

* For research use only. Not for human or veterinary use.

(1S,4S)-2-(2-Methoxyethyl)-2,5-diazabicyclo[2.2.1]heptane;dihydrochloride - 2231666-14-9

Specification

CAS No. 2231666-14-9
Molecular Formula C8H18Cl2N2O
Molecular Weight 229.15
IUPAC Name (1R,4R)-2-(2-methoxyethyl)-2,5-diazabicyclo[2.2.1]heptane;dihydrochloride
Standard InChI InChI=1S/C8H16N2O.2ClH/c1-11-3-2-10-6-7-4-8(10)5-9-7;;/h7-9H,2-6H2,1H3;2*1H/t7-,8-;;/m1../s1
Standard InChI Key HVJAAAVNFCLGIS-RHJRFJOKSA-N
SMILES COCCN1CC2CC1CN2.Cl.Cl

Introduction

(1S,4S)-2-(2-Methoxyethyl)-2,5-diazabicyclo[2.2.1]heptane;dihydrochloride is a complex organic compound with a molecular formula of C₈H₁₈Cl₂N₂O. It is a dihydrochloride salt of the parent compound (1S,4S)-2-(2-methoxyethyl)-2,5-diazabicyclo[2.2.1]heptane. This compound is of interest in chemical research due to its unique structure and potential applications in pharmaceuticals or as a building block in organic synthesis.

Synthesis and Preparation

The synthesis of (1S,4S)-2-(2-methoxyethyl)-2,5-diazabicyclo[2.2.1]heptane;dihydrochloride involves the formation of the parent compound followed by conversion to its dihydrochloride salt. The parent compound can be synthesized through various methods involving the construction of the diazabicycloheptane core and subsequent introduction of the methoxyethyl group.

Applications and Research Findings

While specific applications of (1S,4S)-2-(2-methoxyethyl)-2,5-diazabicyclo[2.2.1]heptane;dihydrochloride are not widely documented, compounds with similar structures are often explored for their potential in pharmaceuticals or as intermediates in organic synthesis. The unique stereochemistry and functional groups present in this compound make it a valuable building block for further chemical modifications.

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